4-acetylphenyl 2-(acetylamino)-2-deoxy-4,6-O-(1-methylethylidene)hexopyranoside

• IUPAC Name: N-[6-(4-acetylphenoxy)-8-hydroxy-2,2-dimethyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• InChI: InChI=1S/C19H25NO7/c1-10(21)12-5-7-13(8-6-12)25-18-15(20-11(2)22)16(23)17-14(26-18)9-24-19(3,4)27-17/h5-8,14-18,23H,9H2,1-4H3,(H,20,22)
• InChI Key: DOLJWTINUGDGHB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OC2C(C(C3C(O2)COC(O3)(C)C)O)NC(=O)C
• Molecular Formula: C19H25NO7
• Molecular Weight: 379.4 g/mol

Description

The synthesis and analysis of aminodeoxy sugars and related compounds have been subjects of considerable interest in the field of carbohydrate chemistry. These compounds are crucial for developing various bioactive molecules and understanding carbohydrate-based interactions in biological systems.

Synthesis Analysis

The synthesis of branched-chain aminodeoxy sugars, such as those derived from hexopyranoside precursors, involves several key steps, including the addition of methyl 4,6-O-benzylidene-2-deoxy-α-D-erythro-hexopyranosid-3-ulose to nitromethane and sodium methoxide, followed by debenzylation and catalytic hydrogenation to yield the branched-chain aminodeoxy sugars (Rosenthal & Ong, 1970).

Molecular Structure Analysis

Research into the crystal and molecular structures of related compounds, such as 6-O-acetyl-2,3,4-trideoxy-α-dl-glycero-hex-2-enopyranose, has provided insights into the conformational dynamics and stereochemical arrangements crucial for understanding the molecular interactions and reactivity of these molecules (Krajewski et al., 1984).

Chemical Reactions and Properties

Reactions involving derivatives of methyl 2,3-O-benzylidene-6-deoxy-α-L-mannopyranoside with butyllithium highlight the synthetic pathways to obtain various structurally significant hexopyranosid derivatives, demonstrating the versatility and reactivity of these compounds under different chemical conditions (Clode et al., 1976).